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Compound of Interest

(2,5-Dichloropentyl)ammonium
Compound Name:
chloride

cat. No.: B1363522

Audience: Researchers, scientists, and drug development professionals.

Introduction

(2,5-Dichloropentyl)ammonium chloride is a halogenated alkylammonium salt. This
technical guide provides a comprehensive overview of its known physicochemical properties,
compiled from available chemical data sources. The document is intended to serve as a
foundational resource for researchers and professionals engaged in chemical synthesis and
drug development. The guide includes a summary of quantitative data, a generalized
experimental protocol for its synthesis, and a visualization of the synthetic workflow.

Physicochemical Properties

The physicochemical properties of (2,5-Dichloropentyl)ammonium chloride and its
corresponding free base, 2,5-dichloropentylamine, are summarized below. These properties
are essential for understanding the compound's behavior in various chemical and biological
systems.

Quantitative Data Summary
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2,5- . .

Property :)ichloropentyl)ammonium 2,5-Dichloropentylamine
chloride (Free Base)

CAS Number 62922-45-6 108766-06-9

Molecular Formula CsH12CIsN CsH11CI2N

Molecular Weight 192.51 g/mol 156.05 g/mol

Melting Point 148-151 °C Not available

Boiling Point Not available 214 °C

Density Not available 1.131 g/cm3

Water Solubility 302 g/L Not available

Flash Point Not available 83°C

pKa (Predicted) Not available 8.18 £0.10

Experimental Protocols
Synthesis of (2,5-Dichloropentyl)ammonium chloride

A detailed, step-by-step experimental protocol for the synthesis of (2,5-
Dichloropentyl)ammonium chloride is not readily available in the public scientific literature.
However, a general synthetic approach can be inferred from standard organic chemistry
principles and published methods for analogous compounds. The synthesis would likely
proceed in two main stages: the dichlorination of a suitable pentylamine precursor followed by
the formation of the hydrochloride salt.

Stage 1: Dichlorination of a Pentylamine Derivative

The synthesis would likely start from a protected pentylamine or a precursor that can be
converted to an amine. A plausible route involves the selective chlorination of a pentane
backbone. Reagents such as N-chlorosuccinimide (NCS) in the presence of a radical initiator or
other chlorinating agents could be employed. The selectivity of the chlorination at the 2 and 5
positions would be a critical challenge to overcome, potentially requiring a multi-step synthesis
involving the introduction of directing groups.
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An alternative approach could involve starting with a precursor that already contains the
desired chloro-substituents, which is then converted to the amine.

Stage 2: Formation of the Ammonium Chloride Salt

Once 2,5-dichloropentylamine (the free base) is synthesized and purified, it can be converted
to its hydrochloride salt. This is typically achieved by dissolving the free base in a suitable
organic solvent, such as diethyl ether or isopropanol, and then treating it with a solution of
hydrochloric acid (e.g., HCl in ether or gaseous HCI). The (2,5-Dichloropentyl)ammonium
chloride will precipitate out of the solution and can then be collected by filtration, washed with
a cold solvent, and dried under vacuum.

Mandatory Visualizations
Generalized Synthetic Workflow

The following diagram illustrates a generalized workflow for the synthesis of (2,5-
Dichloropentyl)ammonium chloride.
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Generalized Synthesis of (2,5-Dichloropentyl)ammonium chloride
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Caption: Generalized workflow for the synthesis of (2,5-Dichloropentyl)ammonium chloride.

Biological Activity and Signaling Pathways

As of the date of this guide, no specific studies on the biological activity or the associated
signaling pathways of (2,5-Dichloropentyl)ammonium chloride have been identified in the
reviewed scientific literature. Quaternary ammonium compounds, as a broad class, are known
to exhibit diverse biological activities, including antimicrobial and cytotoxic effects. However, the
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specific biological profile of (2,5-Dichloropentyl)ammonium chloride remains to be
elucidated through dedicated research.

Conclusion

This technical guide provides the currently available physicochemical data for (2,5-
Dichloropentyl)ammonium chloride. While key properties such as molecular weight, melting
point, and solubility are documented, a detailed experimental protocol for its synthesis and
information on its biological activity are lacking in the public domain. The provided generalized
synthetic workflow offers a conceptual framework for its preparation. Further research is
required to fully characterize this compound and to explore its potential applications in
medicinal chemistry and other scientific fields.

¢ To cite this document: BenchChem. [Technical Guide: Physicochemical Properties of (2,5-
Dichloropentyl)ammonium chloride]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1363522#physicochemical-properties-of-2-5-
dichloropentyl-ammonium-chloride]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science

and industry.
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